The Architectural Blueprint of a Key Nucleotide: A Technical Guide to Guanosine 5'-phosphate Disodium Salt Hydrate
The Architectural Blueprint of a Key Nucleotide: A Technical Guide to Guanosine 5'-phosphate Disodium Salt Hydrate
For the Researcher, Scientist, and Drug Development Professional: A Deep Dive into the Molecular Structure and its Implications
In the intricate world of biochemistry and pharmaceutical development, a profound understanding of the molecular architecture of key biological molecules is paramount. Guanosine 5'-phosphate (GMP), a fundamental building block of RNA and a crucial signaling molecule, is one such entity. This technical guide provides an in-depth exploration of the structure of Guanosine 5'-phosphate disodium salt hydrate, a common and stable form of this vital nucleotide. We will dissect its constituent parts, delve into its three-dimensional conformation, and explore the physicochemical properties that are a direct consequence of its structure.
Deconstructing the Core: The Molecular Framework
Guanosine 5'-phosphate disodium salt hydrate is a complex organic molecule composed of three primary components: a nitrogenous base (guanine), a five-carbon sugar (ribose), and a phosphate group. The "disodium salt" and "hydrate" designations refer to the ionic state of the phosphate group and the presence of associated water molecules, respectively.
The Guanine Base: The Information Carrier
At the heart of the molecule lies guanine, a purine nucleobase. Its bicyclic structure, consisting of a pyrimidine ring fused to an imidazole ring, is rich in nitrogen atoms, which are key to its chemical reactivity and its ability to form hydrogen bonds – a critical feature in the structure of nucleic acids.
The Ribose Sugar: The Structural Scaffold
Attached to the guanine base via a β-N9-glycosidic bond is a ribose molecule, a pentose sugar. The stereochemistry of this sugar is crucial; in GMP, it is D-ribose. The numbering of the carbon atoms in the ribose ring (1' to 5') is fundamental to understanding the molecule's connectivity.
The Phosphate Group: The Energy and Linkage Hub
Esterified to the 5' hydroxyl group of the ribose sugar is a phosphate group. This phosphate moiety is what designates the molecule as a nucleotide. In the disodium salt form, the acidic protons of the phosphate group are replaced by two sodium ions (Na+). This ionic interaction stabilizes the molecule and enhances its solubility in aqueous solutions.
The Hydrate Form: The Influence of Water
The "hydrate" suffix indicates that water molecules are incorporated into the crystal structure of the solid form of the compound. The number of water molecules can vary, with heptahydrate and tetrahydrate forms being documented.[1][2] These water molecules play a significant role in stabilizing the crystal lattice through a network of hydrogen bonds.
Physicochemical Properties and Identifiers
A comprehensive understanding of a molecule's structure is incomplete without its key identifiers and physicochemical properties.
| Property | Value | Source |
| Molecular Formula | C10H12N5Na2O8P · xH2O | |
| Molecular Weight | 407.18 g/mol (anhydrous basis) | |
| IUPAC Name | disodium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;hydrate | [3] |
| CAS Number | 5550-12-9 | [4][5] |
| Appearance | White to almost white crystalline powder | [4][5] |
| Solubility | Soluble in water |
The Three-Dimensional Conformation: A Tale of Angles and P puckers
Crystallographic studies of Guanosine 5'-phosphate disodium salt heptahydrate have provided invaluable insights into its three-dimensional structure.[1]
Glycosidic Bond Conformation
The orientation of the guanine base relative to the ribose sugar is described by the torsion angle around the N9-C1' bond. In the solid state, GMP adopts an anti conformation, which is the more common and sterically favorable arrangement for purine nucleotides.[1]
Ribose Ring Pucker
The five-membered ribose ring is not planar. Its conformation is described as "puckered." For the heptahydrate form, the ribose moiety exhibits a C(2')-endo conformation.[1] In the tetrahydrate form, the sugar pucker is O4'-endo-C1'-exo.[2] This seemingly subtle difference can have significant implications for the overall shape of the molecule and its interactions with other biomolecules.
Conformation around the C4'-C5' Bond
The orientation of the phosphate group relative to the ribose ring is also a key structural feature. The common conformation is gauche-gauche.[1]
The following diagram illustrates the key structural components and their connectivity.
Figure 1: A schematic representation of the key structural components of Guanosine 5'-phosphate disodium salt hydrate.
Experimental Validation of the Structure
The elucidated structure of GMP is not merely theoretical but is supported by a range of experimental techniques.
X-ray Crystallography
As previously mentioned, X-ray diffraction studies on single crystals of GMP hydrates have been instrumental in determining the precise atomic coordinates, bond lengths, bond angles, and the overall three-dimensional arrangement of the molecule in the solid state.[1][2]
Spectroscopic Methods
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UV-Vis Spectrophotometry: GMP exhibits a characteristic maximum absorbance (λmax) in the ultraviolet region of the electromagnetic spectrum, typically around 252 nm at neutral pH.[5] This property is due to the conjugated π-system of the purine ring and is often used for quantification.
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Infrared (IR) Spectroscopy: IR spectroscopy provides information about the vibrational modes of the various functional groups within the molecule. The spectrum of GMP shows characteristic absorption bands for the phosphate, hydroxyl, amino, and carbonyl groups, confirming their presence.[3]
Functional Implications of the Structure in Drug Development
The specific structure of GMP is directly linked to its biological function and its utility in pharmaceutical research.
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RNA Biosynthesis: As a ribonucleoside monophosphate, GMP is a precursor for the synthesis of Guanosine triphosphate (GTP), a building block for RNA.
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Cellular Signaling: GMP and its derivatives are involved in various signaling pathways. For instance, it can modulate glutamatergic neurotransmission.
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Enzyme Assays: GMP is often used in the development and validation of assays for enzymes that produce or metabolize guanosine nucleotides.
The following workflow illustrates the central role of understanding the structure of a molecule like GMP in the early stages of drug discovery.
Figure 2: The pivotal role of detailed structural knowledge in the drug discovery pipeline.
Conclusion
The structure of Guanosine 5'-phosphate disodium salt hydrate is a testament to the elegance and complexity of biological molecules. Its well-defined arrangement of a purine base, a ribose sugar, and a phosphate group, stabilized by sodium ions and water molecules, dictates its physicochemical properties and its multifaceted roles in biological systems. For researchers and drug development professionals, a granular understanding of this structure is not merely academic; it is a foundational piece of knowledge that informs the design of novel therapeutics and the elucidation of complex biological pathways.
References
-
National Center for Biotechnology Information. (n.d.). Guanosine 5'-phosphate disodium salt hydrate. PubChem. Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). Guanosine 5'-monophosphate disodium salt hydrate. PubChem. Retrieved from [Link]
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Katti, S. K., Seshadri, T. P., & Viswamitra, M. A. (1981). Structure of disodium guanosine 5'-phosphate heptahydrate. Acta Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 37(10), 1825-1831. Retrieved from [Link]
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ResearchGate. (n.d.). Crystal structure and sequential dehydration transitions of disodium guanosine 5′-monophosphate tetrahydrate. Retrieved from [Link]
-
Wikipedia. (n.d.). Adenosine triphosphate. Retrieved from [Link]
Sources
- 1. journals.iucr.org [journals.iucr.org]
- 2. researchgate.net [researchgate.net]
- 3. Guanosine 5'-phosphate disodium salt hydrate | C10H14N5Na2O9P | CID 135445734 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Guanosine 5'-Monophosphate Disodium Salt | 5550-12-9 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
- 5. Guanosine 5'-monophosphate, disodium salt hydrate, 97% 25 g | Buy Online [thermofisher.com]
